Cas no 1936125-14-2 ({1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine)

{1-(2-Chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine is a specialized organic compound featuring a cyclopropylmethylamine core linked to a chlorinated pyridine moiety. Its structural uniqueness, combining a rigid cyclopropane ring with a substituted pyridine group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and methyl substituents on the pyridine ring enhances its reactivity, facilitating selective functionalization. This compound is particularly useful in the development of bioactive molecules due to its potential as a building block for ligands or active ingredients. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial applications.
{1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine structure
1936125-14-2 structure
Product Name:{1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine
CAS No:1936125-14-2
MF:C11H15ClN2
MW:210.703201532364
CID:6290004
PubChem ID:130729747
Update Time:2025-06-26

{1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine
    • EN300-2000167
    • {1-[(2-chloro-6-methylpyridin-4-yl)methyl]cyclopropyl}methanamine
    • 1936125-14-2
    • Inchi: 1S/C11H15ClN2/c1-8-4-9(5-10(12)14-8)6-11(7-13)2-3-11/h4-5H,2-3,6-7,13H2,1H3
    • InChI Key: SIGJZMZRBPCJFP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(C)=N1)CC1(CN)CC1

Computed Properties

  • Exact Mass: 210.0923762g/mol
  • Monoisotopic Mass: 210.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9Ų

{1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine Pricemore >>

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Additional information on {1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine

{1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine (CAS No. 1936125-14-2)

The compound {1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine, identified by the CAS registry number 1936125-14-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a cyclopropyl group and a pyridine ring, which contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of the chloro and methyl substituents on the pyridine ring enhances the molecule's electronic properties, making it a promising candidate for drug design. Researchers have explored its potential as a building block for creating bioactive molecules with specific pharmacological profiles.

The synthesis of {1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and cyclopropanation reactions. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound can be produced efficiently for research and industrial purposes.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a precursor for drug candidates targeting various therapeutic areas. Its ability to form stable bonds with other functional groups makes it versatile in medicinal chemistry. Additionally, its structural features have been leveraged in the development of agrochemicals, where it exhibits potential as an active ingredient in pest control products.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in different chemical environments with greater accuracy. By employing molecular modeling techniques, scientists can better understand its interaction with biological systems, paving the way for more targeted drug development.

The compound's stability under various conditions has also been a focus of recent investigations. Studies have demonstrated that {1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine exhibits remarkable resilience to degradation under standard laboratory conditions, which is advantageous for its storage and transportation.

Furthermore, its compatibility with other chemical reagents has made it a valuable component in reaction mixtures designed for synthesizing more complex molecules. This versatility underscores its importance in modern organic synthesis.

In conclusion, {1-(2-chloro-6-methylpyridin-4-yl)methylcyclopropyl}methanamine (CAS No. 1936125-14-2) stands out as a significant compound in contemporary chemical research due to its unique structure and diverse applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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